N-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]methanesulfonamide

• IUPAC Name: N-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]methanesulfonamide
• InChI: InChI=1S/C11H12N2O2S2/c1-8-12-11(7-16-8)9-3-5-10(6-4-9)13-17(2,14)15/h3-7,13H,1-2H3
• InChI Key: LERXTCLQTPYQQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC=C(C=C2)NS(=O)(=O)C
• Molecular Formula: C11H12N2O2S2
• Molecular Weight: 268.4 g/mol

Description

“N-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]methanesulfonamide” is a compound that belongs to the class of organic compounds known as benzenesulfonamides. It contains a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen. Thiazoles are important heterocyclics exhibiting various biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Molecular Structure Analysis

The thiazole ring in the molecule is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral. Substituents at position-2 and -4 may not only alter the orientation types, but also shield the nucleophilicity of nitrogen.

Scientific Research Applications

Antimicrobial Activity

Thiazole derivatives exhibit potent antimicrobial properties . They have been used to develop new drugs that can combat various bacterial and fungal infections. .

Anticancer Activity

Some thiazole compounds have shown promising results in the treatment of cancer. Tiazofurin, a notable thiazole derivative, has been used as an antineoplastic drug . .

Anti-Inflammatory and Analgesic Activities

Thiazoles are also known for their anti-inflammatory and analgesic effects. They have been incorporated into drugs that aim to reduce inflammation and alleviate pain. .

Antidiabetic Activity

Thiazole derivatives have been investigated for their use in antidiabetic medications. .

Neuroprotective Activity

Thiazoles have shown neuroprotective properties, which could be beneficial in treating neurodegenerative diseases. .

Mechanism of Action

Target of Action

It’s known that thiazole derivatives have been found to act on a wide range of biological targets, such as antimicrobial, antifungal, anti-inflammatory, antitumor, antiviral, and antioxidant targets .

Mode of Action

For instance, some thiazole derivatives have been found to bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .

Biochemical Pathways

Thiazole derivatives are known to activate or inhibit various biochemical pathways, which can lead to a range of biological effects .

Pharmacokinetics

Thiazole derivatives are known to have diverse solubility properties, which can affect their bioavailability .

Result of Action

Thiazole derivatives have been found to have a range of effects, such as antimicrobial, antifungal, anti-inflammatory, antitumor, antiviral, and antioxidant effects .

Action Environment

The properties of thiazole derivatives can be affected by various factors, including the presence of other substances, ph, temperature, and light .